Cas no 122743-18-4 ((2R,3S)-Methyl 2,3-dihydroxy-3-phenylpropanoate)

(2R,3S)-Methyl 2,3-dihydroxy-3-phenylpropanoate Properties

Names and Identifiers

• (2R,3S)-Methyl 2,3-dihydroxy-3-phenylpropanoate
• Benzenepropanoic acid, a,b-dihydroxy-, methyl ester, (aR,bS)-
• Methyl (2R,3S)-2,3-Dihydroxy-3-Phenylpropionate
• Methyl(2R,3S)-(+)-2,3-Dihydroxy-3-phenylpropionate
• 2,3-dihydroxy-3-phenylpropionic acid methyl ester
• methyl (2R,3S)-(+)-2,3-dihydroxy-3-phenyl-propion
• METHYL (2R,3S)-(+)-2,3-DIHYDROXY-3-PHENYLPROPIONATE
• Methyl (2R,3S)-(+)-2,3-dihydroxy-3-phenylpropionate, 99%
• methyl (2r,3s)-2,3-dihydroxy-3-phenylpropanoate
• MFCD06797453
• SCHEMBL8571791
• Benzenepropanoic acid,a,b-dihydroxy-,methyl ester,(ar,bs)-
• 122743-18-4
• methyl (2S,3S)-2,3-dihydroxy-3-phenylpropanoate
• Methyl (2R,3S)-(+)-2,3-dihydroxy-3-phenyl propionate
• J-004848
• (2R,3S)-Dihydroxy-3-phenyl-propionic acid methyl ester
• 65870-46-4
• (2R,3S)-2,3-DIHYDROXY-3-PHENYLPROPIONIC ACID METHYL ESTER
• DB-297736
• Methyl (2R,3S)-(+)-2,3-dihydroxy-3-phenylpropionate
• METHYL (2R,3S)-2,3-DIHYDROXY-3-PHENYLPROPIONATE
• +Expand

• MDL： MFCD06797453
• InChIKey： IXDRYSIPXMREGK-DTWKUNHWSA-N
• Inchi： InChI=1S/C10H12O4/c1-14-10(13)9(12)8(11)7-5-3-2-4-6-7/h2-6,8-9,11-12H,1H3
• SMILES： OC(C(O)C1C=CC=CC=1)C(OC)=O

Computed Properties

• Exact Mass: 196.07400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 196.07355886g/mol
• Heavy Atom Count: 14
• Complexity: 187
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Surface Charge: 0
• Topological Polar Surface Area: 66.8

Experimental Properties

• LogP: 0.25390
• PSA: 66.76000
• Refractive Index: 1.557
• Boiling Point: 345.2°Cat760mmHg
• Melting Point: 84-88 °C (lit.)
• Flash Point: 136.6°C
• Color/Form: Solids.
• Solubility: Not determined
• Optical Activity: [α]23/D +31°, c = 1 in H2O
• Density: 1.266